An In-depth Technical Guide to the Physicochemical Properties of Chloranium (Chloronium Ion)
An In-depth Technical Guide to the Physicochemical Properties of Chloranium (Chloronium Ion)
For Researchers, Scientists, and Drug Development Professionals
Abstract
Chloranium, systematically known as the chloronium ion (ClH₂⁺), is a reactive chemical species of significant interest in organic synthesis and mechanistic studies. This technical guide provides a comprehensive overview of the known physicochemical properties of the chloronium ion. Due to its transient nature as a reaction intermediate, many of its bulk properties have not been experimentally determined. Therefore, this guide presents a combination of computed data and experimental observations from spectroscopic and gas-phase studies. Detailed methodologies for the generation, observation, and key reactions involving the chloronium ion are provided, alongside visual representations of its primary reaction pathway and experimental workflows to facilitate a deeper understanding.
Physicochemical Properties
The chloronium ion is a short-lived, positively charged species, making the experimental determination of its bulk physicochemical properties, such as melting and boiling points, challenging. The data presented below are primarily derived from computational models and mass spectrometry data.
Table 1: Physicochemical Properties of Chloranium (Chloronium Ion)
| Property | Value | Source |
| IUPAC Name | Chloranium | PubChem[1] |
| Synonyms | Chloronium, Chloronium ion | PubChem[1] |
| CAS Number | 24203-47-2 | PubChem[1] |
| Molecular Formula | ClH₂⁺ | PubChem[1] |
| Molecular Weight | 37.47 g/mol | PubChem[1] |
| Exact Mass | 36.9845028 Da | PubChem[1] |
| XLogP3 | 0.8 | PubChem[1] |
| Hydrogen Bond Donor Count | 1 | LookChem[2] |
| Hydrogen Bond Acceptor Count | 0 | LookChem[2] |
| Heavy Atom Count | 1 | LookChem[2] |
| Complexity | 0 | LookChem[2] |
Note: Properties such as melting point, boiling point, and pKa have not been experimentally determined due to the high reactivity and transient nature of the chloronium ion. Computational methods can be employed to estimate the pKa. The solubility of salts containing the chloronium ion would depend on the counter-ion and the solvent, but generally, ionic compounds are more soluble in polar solvents.
Experimental Protocols
Generation and Observation of Chloronium Ions in the Gas Phase via Mass Spectrometry
The study of chloronium ions is often conducted in the gas phase using mass spectrometry, which allows for their generation and characterization without the interference of solvent molecules.
Methodology:
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Ion Generation: Chloronium ions can be generated in the ion source of a mass spectrometer through the electron impact ionization of 1,2-dichloroethane or other suitable precursors. The high-energy electrons knock off an electron from the precursor molecule, leading to fragmentation and rearrangement to form the cyclic chloronium ion.
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Mass Selection: The generated ions are then accelerated and guided into a mass analyzer (e.g., a quadrupole or ion trap). The mass analyzer is set to select ions with a specific mass-to-charge ratio (m/z) corresponding to the chloronium ion.
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Ion-Molecule Reactions: The mass-selected chloronium ions can be introduced into a reaction chamber containing a neutral reagent gas at a controlled pressure. The ensuing reactions can be monitored by analyzing the product ions with a second stage of mass spectrometry (MS/MS).
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Detection: The product ions and any remaining reactant ions are detected, providing information about the reaction kinetics and mechanism. The characteristic isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) can be used to confirm the presence of chlorine in the detected ions.
Electrophilic Chlorination of Alkenes: A Reaction Mediated by a Chloronium Ion Intermediate
The most common context in which the chloronium ion is encountered is as a transient intermediate in the electrophilic addition of chlorine to alkenes.
Methodology:
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Reaction Setup: An alkene is dissolved in an inert solvent, such as dichloromethane or carbon tetrachloride, in a reaction vessel protected from light to prevent radical side reactions.
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Reagent Addition: A solution of molecular chlorine (Cl₂) in the same solvent is added to the alkene solution, typically at a low temperature (e.g., 0 °C) to control the reaction rate.
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Reaction Progress: The reaction mixture is stirred for a period of time, during which the electrophilic chlorine adds across the double bond of the alkene. The reaction proceeds through a cyclic chloronium ion intermediate.
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Workup and Purification: After the reaction is complete, the solvent is removed under reduced pressure. The resulting crude product, a vicinal dichloride, can then be purified using standard techniques such as distillation or chromatography.
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Characterization: The structure of the product is confirmed by spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), which will show the characteristic anti-addition of the two chlorine atoms, a direct consequence of the bridged chloronium ion intermediate.
Visualizations
Signaling Pathway: Electrophilic Chlorination of an Alkene
Caption: Mechanism of alkene chlorination via a cyclic chloronium ion.
Experimental Workflow: Gas-Phase Study of Chloronium Ions
Caption: Workflow for studying chloronium ions in the gas phase.
